Cas no 75213-04-6 (2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-)

2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)- structure
75213-04-6 structure
Product Name:2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
CAS No:75213-04-6
MF:C42H62O5
MW:646.938693523407
CID:539937
PubChem ID:71403813
Update Time:2025-04-19

2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
    • 75213-04-6
    • Acetic acid--(2R)-1-(octadecyloxy)-3-(triphenylmethoxy)propan-2-ol (1/1)
    • DTXSID40824702
    • Inchi: 1S/C40H58O3.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-33-42-34-39(41)35-43-40(36-27-20-17-21-28-36,37-29-22-18-23-30-37)38-31-24-19-25-32-38;1-2(3)4/h17-25,27-32,39,41H,2-16,26,33-35H2,1H3;1H3,(H,3,4)/t39-;/m1./s1
    • InChI Key: QXPKEBHIABRTLB-DRRLCDGFSA-N
    • SMILES: O(C[C@@H](COCCCCCCCCCCCCCCCCCC)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O

Computed Properties

  • Exact Mass: 646.45996
  • Monoisotopic Mass: 646.45972507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 25
  • Complexity: 603
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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